2-(4-Bromophenyl)-6,7-dichloro-4-(4-chlorophenyl)phthalazin-1-one
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Description
2-(4-Bromophenyl)-6,7-dichloro-4-(4-chlorophenyl)phthalazin-1-one is a useful research compound. Its molecular formula is C20H10BrCl3N2O and its molecular weight is 480.57. The purity is usually 95%.
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Scientific Research Applications
Soluble and Thermally Stable Copolymers
A study demonstrated the synthesis of novel copoly(phenyl-s-triazine)s by solution polycondensation, incorporating both diphenylfluorene and phthalazinone units into the backbone. This study aimed to explore the influence of bulky diphenylfluorene units on the solubility, thermal, and mechanical properties of the resulting copolymers. The introduction of diphenylfluorene moieties significantly enhanced the solubility of the copolymers in common organic solvents and improved their dimensional stability and thermal properties, with glass transition temperatures ranging from 307 to 340°C, and char yields at 800°C in N2 exceeding 55% (Zong et al., 2014).
Molecular Modeling and α-Receptors
Another research focused on novel 4-substituted-2(1H)-phthalazinone derivatives, examining their synthesis, molecular modeling, and effects on α-adrenoceptors. The study synthesized derivatives connected via an alkyl spacer to amine or N-substituted piperazine, showing significant α-blocking activity. Molecular modeling was used to rationalize the biological results, identifying compounds with high in vitro activity and fitting scores for potential α-adrenoceptor antagonists (Khalil et al., 2013).
Fluorescent Organic Nanosheets for Metal Ion Detection
Research into the development of fluorescent organic nanosheets based on a phthalazine derivative demonstrated their application in the high-selectivity and sensitivity detection of metal ions in aqueous media. These nanosheets exhibited turn-off type fluorescence for the simultaneous recognition of Cr6+ and Mn7+ ions among other biologically important cations and anions. The method, based on fluorescence quenching, was effectively applied to the quantitative determination of these ions in environmental water samples, showcasing the potential of phthalazine derivatives in environmental monitoring (Wakshe et al., 2021).
Properties
IUPAC Name |
2-(4-bromophenyl)-6,7-dichloro-4-(4-chlorophenyl)phthalazin-1-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H10BrCl3N2O/c21-12-3-7-14(8-4-12)26-20(27)16-10-18(24)17(23)9-15(16)19(25-26)11-1-5-13(22)6-2-11/h1-10H |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWGKSCKFKKAVMA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN(C(=O)C3=CC(=C(C=C32)Cl)Cl)C4=CC=C(C=C4)Br)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H10BrCl3N2O |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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